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Compound of Interest

Compound Name:
(5-Bromo-3-fluoropyridin-2-

yl)methanol

Cat. No.: B571913 Get Quote

An In-depth Technical Guide on the Safety and Handling of (5-Bromo-3-fluoropyridin-2-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

(5-Bromo-3-fluoropyridin-2-yl)methanol. Due to the limited availability of data for this specific

compound, information from structurally similar compounds is included to provide a thorough

assessment of potential hazards. All data should be handled with the understanding that it

serves as a guideline, and a comprehensive risk assessment should be conducted before use.

Chemical Identification and Physical Properties
(5-Bromo-3-fluoropyridin-2-yl)methanol is a halogenated pyridine derivative used as a

building block in chemical synthesis.[1] Its physical and chemical properties are summarized

below. Data for related compounds are included for comparison where specific data is

unavailable.
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Property Value Source

Product Name
(5-Bromo-3-fluoropyridin-2-

yl)methanol
[2]

Molecular Formula C₆H₅BrFNO [2]

Molecular Weight 206.01 g/mol Calculated

Appearance
Solid (Assumed, based on

related compounds)
[3]

Purity 97% [2]

Melting Point
34 - 39 °C (for (6-Bromo-

pyridin-2-yl)methanol)

Boiling Point
246 °C (for (6-Bromo-pyridin-2-

yl)methanol)

CAS Number
Not explicitly available in

search results.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for (5-Bromo-3-fluoropyridin-2-yl)methanol is not

available, the GHS classifications for structurally related brominated and fluorinated pyridinyl

methanols indicate several potential hazards.[4][5] Users should handle this compound with the

assumption that it possesses similar hazardous properties.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

Serious Eye Damage/Irritation Category 2A / 1

H319: Causes serious eye

irritation[4] / H318: Causes

serious eye damage[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4]
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Signal Word: Warning[4] or Danger[3]

Hazard Pictograms:

alt text

alt text

(Potential, based on related compounds[3])

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

Ensure that a safety shower and an eyewash station are readily accessible.[4]

Personal Protective Equipment (PPE)
A diagram illustrating the hierarchy of controls for handling hazardous chemicals is provided

below.

Hierarchy of Hazard Controls

Elimination SubstitutionMost Effective Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.
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PPE Type Specification

Eye/Face Protection

Wear safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards.[6]

Hand Protection
Wear suitable protective gloves (e.g., nitrile

rubber).[4]

Skin and Body Protection
Wear a lab coat or impervious clothing to

prevent skin contact.[4][6]

Respiratory Protection
If dust or aerosols are generated, use a NIOSH-

approved respirator.[4][7]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Immediate action is required in case of exposure. The following flowchart outlines the general

first aid response.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Do NOT induce vomiting.
Wash out mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: General first aid response workflow for chemical exposure.

After Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[4][8]

After Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area

thoroughly with plenty of soap and water.[4] If skin irritation occurs, get medical advice.[9]

After Eye Contact: Rinse cautiously with water for at least 15 minutes.[9][10] Remove

contact lenses if present and easy to do. Continue rinsing and promptly call a physician.[4]

After Ingestion: Do NOT induce vomiting.[4] Wash out the mouth with water and seek

immediate medical attention.[4]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area.[4] Avoid breathing dust or vapors.

[4] Wear full personal protective equipment.[4]

Environmental Precautions: Prevent the substance from entering drains or water courses.[4]

Methods for Cleaning Up: Carefully sweep up or absorb the spillage with an inert material

(e.g., sand, diatomite).[4] Place the material in a suitable, labeled container for disposal.[6]

Decontaminate the affected area.

Experimental Protocol: Illustrative Synthesis
No specific synthesis protocol for (5-Bromo-3-fluoropyridin-2-yl)methanol was found. The

following is a representative, illustrative protocol for the synthesis of a related fluoropyridine,

adapted from literature procedures for educational purposes.[11] A thorough literature search

and risk assessment must be performed before attempting any new synthesis.

Reaction: Synthesis of a 3-Fluoropyridine Derivative via Photoredox Catalysis.[11]

Objective: To describe a general one-pot method for synthesizing a 3-fluoropyridine structure

from ketone derivatives.

Materials:

α,α-difluoro-β-iodoketone (starting material 1)

Silyl enol ether (starting material 2)[11]

fac-Ir(ppy)₃ (photocatalyst)[11]

Triphenylphosphine (PPh₃)[11]

Propylene oxide[11]

Ammonium acetate

Dimethylformamide (DMF)

Blue LEDs
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Experimental Workflow:

Prepare Argon-flushed
Reaction Tube

Add Iodoketone, Silyl Enol Ether,
Catalyst, PPh3, Propylene Oxide, DMF

Irradiate with Blue LEDs
for 15 hours

Add Ammonium Acetate
and Heat

Perform Aqueous Work-up
(Extraction)

Purify Product via
Column Chromatography

Characterize Final Product
(NMR, MS)

Click to download full resolution via product page
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Caption: Illustrative workflow for photoredox synthesis of a fluoropyridine.

Procedure:

A reaction tube is charged with a stir bar, evacuated, and backfilled with argon.[11]

The α,α-difluoro-β-iodoketone, silyl enol ether, fac-Ir(ppy)₃, PPh₃, propylene oxide, and DMF

are added sequentially under an inert atmosphere.[11]

The reaction vessel is irradiated with blue LEDs for approximately 15 hours while

maintaining the reaction at room temperature.[11]

Following the coupling reaction, ammonium acetate is added to the mixture, and it is heated

to facilitate the condensation and cyclization to form the pyridine ring.

After cooling, the reaction mixture is subjected to a standard aqueous work-up, typically

involving extraction with an organic solvent.

The crude product is purified using column chromatography on silica gel.

The final product is analyzed by techniques such as NMR and mass spectrometry to confirm

its structure and purity.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data for (5-Bromo-3-fluoropyridin-2-yl)methanol and related compounds. It is not a

substitute for a formal risk assessment. All laboratory work should be conducted by qualified

personnel in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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